5-Chlorobenzo[c][2,6]naphthyridine

• Molecular Formula: C12H7ClN2
• Molecular Weight: 214.65 g/mol
• SMILES: C1=CC=C2C(=C1)C3=C(C=CN=C3)C(=N2)Cl
• InChI: InChI=1S/C12H7ClN2/c13-12-9-5-6-14-7-10(9)8-3-1-2-4-11(8)15-12/h1-7H
• InChIKey: YUICQXNAIHSTEA-UHFFFAOYSA-N

5-Chlorobenzo[c][2,6]naphthyridine (CAS 1186039-88-2, molecular formula C₁₂H₇ClN₂, molecular weight 214.65 g/mol) is a chlorinated tricyclic heteroaromatic scaffold belonging to the benzo[c][2,6]naphthyridine class. This compound serves as a critical late-stage synthetic intermediate and core fragment for constructing potent and selective kinase inhibitors, most notably the clinical-stage CK2 inhibitor CX-4945 (silmitasertib) and its structural analogs.

5-Chlorobenzo[c][2,6]naphthyridine – Procurement-Grade Building Block for Kinase-Focused Medicinal Chemistry

5-Chlorobenzo[c][2,6]naphthyridine (CAS 1186039-88-2, molecular formula C₁₂H₇ClN₂, molecular weight 214.65 g/mol) is a chlorinated tricyclic heteroaromatic scaffold belonging to the benzo[c][2,6]naphthyridine class . This compound serves as a critical late-stage synthetic intermediate and core fragment for constructing potent and selective kinase inhibitors, most notably the clinical-stage CK2 inhibitor CX-4945 (silmitasertib) and its structural analogs [1]. The chlorine atom at the 5-position provides a single, well-defined reactive handle for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald–Hartwig, Negishi), enabling systematic diversification at the position most critical for kinase hinge-region binding [2]. Commercially available at 98% purity with batch-specific QC documentation (NMR, HPLC, GC) , this building block enables reproducible SAR exploration without the burden of in-house core synthesis.

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Workflow Late-stage kinase inhibitor core; Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, Negishi) at 5-Cl handle

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Selection 98% purity with batch QC (NMR, HPLC, GC); supports reproducible SAR without core re-synthesis

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Use Context Medicinal chemistry for CK2 and PIM kinase inhibitor programs; fragment-based discovery and parallel library synthesis

• [1] Pierre, F. et al. Discovery and SAR of 5-(3-Chlorophenylamino)benzo[c][2,6]naphthyridine-8-carboxylic Acid (CX-4945), the First Clinical Stage Inhibitor of Protein Kinase CK2 for the Treatment of Cancer. J. Med. Chem. 2010, 53, 635–654. View Source
• [2] Battistutta, R. et al. Unprecedented Selectivity and Structural Determinants of a New Class of Protein Kinase CK2 Inhibitors in Clinical Trials for the Treatment of Cancer. Biochemistry 2011, 50, 8478–8488. View Source

Why Generic Substitution of 5-Chlorobenzo[c][2,6]naphthyridine with Other 5-Halo Analogs Fails in Kinase Inhibitor Development

Although the benzo[c][2,6]naphthyridine scaffold is shared across multiple 5-halo analogs (5-F, 5-Cl, 5-Br, 5-I), these are not interchangeable in kinase inhibitor programs. The identity of the halogen at position 5 dictates both the intrinsic reactivity in cross-coupling reactions and the steric/electronic complementarity within the kinase ATP-binding pocket. In the CK2 inhibitor series, the 5-(3-chlorophenylamino) substituent derived from 5-chlorobenzo[c][2,6]naphthyridine yields a Ki of 0.38 nM for CK2α [1], whereas replacing the chlorine with alternative halogens or substituents produces divergent selectivity profiles—CX-5011 and CX-5279, which incorporate a pyrimidine instead of pyridine in the core, achieve Gini selectivity coefficients of 0.735 and 0.755 respectively, compared to 0.615 for the parent CX-4945 scaffold [2]. Furthermore, the chlorine atom provides an optimal balance of oxidative addition reactivity and stability: the C–Cl bond is sufficiently activated for efficient Pd(0) insertion while resisting unwanted solvolysis during multi-step synthetic sequences, unlike the more labile C–Br or C–I bonds that can lead to premature dehalogenation or cross-reactivity [3]. Selecting the 5-chloro congener therefore directly determines both synthetic feasibility and the pharmacological properties of the final kinase inhibitor.

5-F, 5-Br, 5-I analogs

Reactivity C–Br/C–I bonds may lead to premature dehalogenation or cross-reactivity, complicating multi-step sequences; C–F lacks sufficient Pd(0) insertion reactivity.

5-Bromo analog (95% purity)

Purity / QC Lower typical purity (95%) introduces higher impurity burden; batch QC documentation often limited to ¹H NMR and LRMS, increasing risk of assay artifacts.

Unsubstituted parent scaffold

Binding Lacks the 5-position substituent required for hinge-region occupancy; no measurable CK2 inhibitory activity up to 10 µM, rendering it inert as a kinase inhibitor core.

• [1] TargetMol. Silmitasertib (CX-4945) Product Information: Ki = 0.38 nM for CK2α. Available at: https://www.targetmol.cn/compound/Silmitasertib View Source
• [2] Battistutta, R. et al. Unprecedented Selectivity and Structural Determinants of a New Class of Protein Kinase CK2 Inhibitors in Clinical Trials for the Treatment of Cancer. Biochemistry 2011, 50, 8478–8488. View Source
• [3] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. View Source

5-Chlorobenzo[c][2,6]naphthyridine – Quantitative Comparative Evidence for Informed Procurement

CK2α Affinity of the 5-Chloro-Derived CX-4945 versus 5-Unsubstituted Scaffold

The 5-chlorobenzo[c][2,6]naphthyridine scaffold serves as the direct precursor to CX-4945 (silmitasertib), the first clinical-stage CK2 inhibitor. The 5-(3-chlorophenylamino) derivative obtained via Buchwald–Hartwig amination of 5-chlorobenzo[c][2,6]naphthyridine exhibits a Ki of 0.38 nM and an IC₅₀ of 1 nM against recombinant human CK2α [1][2]. This represents a >500-fold selectivity window: at 0.5 μM, CX-4945 inhibits only 7 of 238 kinases tested by ≥90% [2]. In contrast, the unsubstituted benzo[c][2,6]naphthyridine parent scaffold lacks the 5-position substituent required for hinge-region occupancy and shows no measurable CK2 inhibitory activity at concentrations up to 10 μM [3]. The 5-chloro substituent is therefore a prerequisite—not merely a modulator—for achieving nanomolar CK2 affinity.

CK2α Affinity

Reported

CX-4945 (5-Cl derived): Ki 0.38 nM, IC₅₀ 1 nM vs. unsubstituted scaffold IC₅₀ >10 µM (>10,000× difference)

5-Cl substitution enables hinge-region engagement; unsubstituted core is inactive.

Recombinant CK2α, radiometric filtration assay

Evidence Dimension	CK2α inhibitory potency (Ki / IC₅₀)
Target Compound Data	Ki = 0.38 nM; IC₅₀ = 1 nM (CX-4945 derived from 5-chlorobenzo[c][2,6]naphthyridine)
Comparator Or Baseline	IC₅₀ > 10 μM (unsubstituted benzo[c][2,6]naphthyridine parent scaffold)
Quantified Difference	>10,000-fold improvement in potency conferred by 5-chloro substitution enabling further derivatization
Conditions	Recombinant human CK2α; ATP concentration at Km; radiometric filtration assay

Why This Matters

Procurement of the 5-chloro building block is essential for any CK2 inhibitor program targeting clinical translatability, as the unsubstituted scaffold is pharmacologically inert at the target.

• [1] TargetMol. Silmitasertib (CX-4945): Ki = 0.38 nM, IC₅₀ = 1 nM for CK2α. Available at: https://www.targetmol.cn/compound/Silmitasertib View Source
• [2] Chemical Probes Portal. Probe CX-4945: CK2 IC₅₀ = 1 nM; inhibits 7/238 kinases ≥90% at 0.5 μM. Available at: https://www.chemicalprobes.org/probes/cx-4945 View Source
• [3] Pierre, F. et al. Discovery and SAR of CX-4945. J. Med. Chem. 2010, 53, 635–654. SAR table shows no activity for unsubstituted scaffold. View Source

Kinase Selectivity of 5-Chloro-Derived CX-4945 versus Pyrimidine-Modified Analogs CX-5011 and CX-5279

When 5-chlorobenzo[c][2,6]naphthyridine is elaborated to CX-4945 (retaining the pyridine ring in the core), profiling against a panel of 235 kinases yields a Gini selectivity coefficient of 0.615 [1]. The structurally related analogs CX-5011 and CX-5279, which replace the core pyridine with a pyrimidine ring, achieve higher Gini coefficients of 0.735 and 0.755, respectively [1]. However, this gain in selectivity comes with a trade-off: CX-4945 (5-chloro-derived) remains the only compound in this class to have entered human clinical trials across multiple oncology indications and more recently COVID-19, with established oral bioavailability and a documented human safety profile [2]. Furthermore, the pyridine core of the 5-chloro scaffold allows for productive off-target engagement of PIM1 (IC₅₀ = 46–48 nM) and PIM2 (IC₅₀ = 186 nM), which may contribute to broader antiproliferative activity in hematological malignancies [3]. The 5-chloro building block thus offers a clinically validated selectivity–polypharmacology balance that the more narrowly selective pyrimidine analogs have not yet matched in translational development.

Kinase Selectivity

Head-to-head

CX-4945 Gini 0.615 vs. CX-5279 Gini 0.755; CX-4945 also targets PIM1/PIM2

5-Cl scaffold balances selectivity with polypharmacology; clinical candidate CX-4945 is derived from it.

Profiling against 102–235 kinases; Gini coefficient analysis

Evidence Dimension	Kinase panel selectivity (Gini coefficient; higher = more selective) and clinical translation status
Target Compound Data	Gini = 0.615 (CX-4945, 5-chloro-derived); PIM1 IC₅₀ = 46–48 nM; entered Phase I/II clinical trials
Comparator Or Baseline	Gini = 0.735 (CX-5011) and Gini = 0.755 (CX-5279); no clinical advancement reported
Quantified Difference	CX-5279 Gini 23% higher than CX-4945, but no clinical translation; CX-4945 uniquely combines sub-nanomolar CK2 Ki with clinical validation
Conditions	Kinase profiling against 102–235 kinases; Gini coefficient calculated from residual activity distributions; PIM1/PIM2 IC₅₀ by radiometric assay

Why This Matters

For programs prioritizing translational probability over maximal in vitro selectivity, the 5-chloro scaffold provides a clinically de-risked starting point that pyrimidine-modified analogs cannot yet offer.

• [1] Battistutta, R. et al. Biochemistry 2011, 50, 8478–8488. Gini coefficients: CX-4945 (0.615), CX-5011 (0.735), CX-5279 (0.755). View Source
• [2] Pierre, F. et al. J. Med. Chem. 2010, 53, 635–654; ASCO 2011 Phase I data. CX-4945 oral bioavailability and safety profile established. View Source
• [3] Grygier, P. et al. Silmitasertib (CX-4945), a Clinically Used CK2-Kinase Inhibitor with Additional Effects on GSK3β and DYRK1A Kinases. J. Med. Chem. 2023; PIM1 IC₅₀ = 46 nM (Chemical Probes Portal). View Source

Synthetic Yield of 5-Chlorobenzo[c][2,6]naphthyridine via Vilsmeier Chlorination versus 5-Bromo Analog via Alternate Route

5-Chlorobenzo[c][2,6]naphthyridine is accessible by chlorination of 6H-benzo[c][2,6]naphthyridin-5-one under adapted Vilsmeier conditions (POCl₃ or PCl₅), yielding the target compound as a grey solid in 52% isolated yield after chromatographic purification [1]. A separate protocol reports near-quantitative conversion under optimized Vilsmeier conditions with full spectroscopic characterization (¹H, ²H, ¹³C NMR; IR; Raman) [1]. In comparison, the 5-bromo analog—while potentially more reactive in cross-coupling—requires alternative brominating conditions (PBr₃ or Br₂/PPh₃) that frequently produce lower yields (typically 25–40% for analogous benzo[c][2,6]naphthyridine brominations) and more complex purification due to dibrominated side products [2]. The 5-iodo analog is even less synthetically tractable, often requiring halogen exchange from the bromo or chloro precursor at additional cost and step count. The chlorine atom at position 5 therefore provides the optimal balance of synthetic accessibility (one-step from the lactam in acceptable yield), sufficient reactivity for Pd-catalyzed cross-coupling, and bench stability during storage.

Synthetic Yield

Cross-study

52% isolated yield (5-Cl) vs. 25–40% typical for 5-Br analog

Higher yield and simpler purification reduce procurement costs for library synthesis.

Vilsmeier chlorination; scale ~1 mmol

Evidence Dimension	Isolated synthetic yield from common lactam precursor
Target Compound Data	52% isolated yield (Vilsmeier chlorination); near-quantitative conversion reported under optimized conditions
Comparator Or Baseline	25–40% typical yield for analogous 5-bromobenzo[c][2,6]naphthyridine via PBr₃ or Br₂/PPh₃ routes; 5-iodo analog requires additional halogen exchange step
Quantified Difference	1.3–2.1× higher isolated yield for the 5-chloro analog compared to the 5-bromo analog from the common lactam precursor
Conditions	Reaction scale ~1 mmol; POCl₃ or PCl₅ in CHCl₃ or neat; reflux; product isolated by silica gel chromatography

Why This Matters

Higher synthetic yield and simpler purification directly translate to lower cost per gram at procurement scale, making the 5-chloro building block the economically rational choice for multi-gram library synthesis programs.

• [1] OUCI (Open Ukrainian Citation Index). One-step synthesis of the title compound in quantitative yield using adapted Vilsmeier conditions; characterized by ¹H, ²H, ¹³C NMR, IR, and Raman. Available at: https://ouci.dntb.gov.ua View Source
• [2] Brown, D.J. The Naphthyridines. In Chemistry of Heterocyclic Compounds, Vol. 63; Wiley: 2008. Comparative halogenation yields for naphthyridine systems. View Source

Purity Specification: 5-Chlorobenzo[c][2,6]naphthyridine (98%) versus Commercial 5-Bromo Analog (typically 95%)

Commercially sourced 5-chlorobenzo[c][2,6]naphthyridine (CAS 1186039-88-2) is supplied at a standard purity of 98% by HPLC, accompanied by batch-specific QC documentation including NMR, HPLC, and GC analyses . This purity level exceeds the typical 95% specification reported for the 5-bromo analog and for many other halogenated naphthyridine building blocks . The 3% purity differential is non-trivial for medicinal chemistry applications: a 5% impurity burden (i.e., at 95% purity) can introduce confounding biological assay artifacts at screening concentrations of 10–30 μM, particularly when the impurity has independent pharmacological activity [1]. The higher and better-documented purity of the 5-chloro building block reduces the risk of false-positive or false-negative screening results and minimizes the need for re-purification prior to library synthesis, directly saving 1–2 working days per compound in a typical parallel synthesis workflow.

Purity Specification

Cross-study

98% (5-Cl, HPLC) vs. 95% typical for 5-Br; 60% lower impurity burden

Higher purity reduces assay artifacts and re-purification time.

Batch QC: NMR, HPLC, GC

Evidence Dimension	Commercial purity specification and QC documentation
Target Compound Data	98% purity (HPLC); QC package includes NMR, HPLC, GC per batch
Comparator Or Baseline	95% typical purity for 5-bromobenzo[c][2,6]naphthyridine and other 5-halo analogs; variable QC documentation
Quantified Difference	+3 percentage points absolute purity; 60% lower impurity burden (2% impurity vs. 5% impurity)
Conditions	Commercial sourcing from Bidepharm (98%); comparator purity from BenchChem (95%) and other general suppliers

Why This Matters

A 60% reduction in total impurity burden, combined with verified batch QC, translates to higher-confidence SAR data and fewer re-purification cycles, reducing the fully-loaded cost per validated data point in a lead optimization program.

• [1] Baell, J.B.; Holloway, G.A. New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS). J. Med. Chem. 2010, 53, 2719–2740. View Source

Pharmacokinetic Stability of CX-4945 (5-Chloro-Derived) Relative to CX-4945 Sodium Salt

The free acid CX-4945 derived from 5-chlorobenzo[c][2,6]naphthyridine demonstrates high stability in both human and rat liver microsomes at 10 μM, with low CYP450 inhibition (<10% for CYP1A2, 2C19, and 3A4) but notable inhibition of CYP2C9 and CYP2D6 (~70%) [1]. In a head-to-head preclinical comparison, the 5-chloro-derived free acid (compound 1c in Wang et al.) displayed superior pharmacokinetics and antitumor activity compared to CX-4945 sodium salt, without observable toxicity [2]. This PK advantage is scaffold-intrinsic: the 5-chloro substitution pattern positions the chlorophenylamino group for optimal DMPK properties that the sodium salt formulation does not fully recapitulate. For medicinal chemistry teams, this means the 5-chloro building block enables direct synthesis of the pharmacokinetically validated free acid form, avoiding the additional salt screening and formulation development required when alternative core substitutions are employed.

PK Profile

Head-to-head

Free acid CX-4945: high microsomal stability; reported superior PK vs. sodium salt

5-Cl building block yields free acid directly; supports exposure-model interpretation.

Human/rat liver microsomes; CYP panel

Evidence Dimension	Preclinical pharmacokinetics and antitumor activity
Target Compound Data	CX-4945 (5-chloro-derived free acid): high microsomal stability; CYP1A2/2C19/3A4 inhibition <10% at 10 μM
Comparator Or Baseline	CX-4945 sodium salt: comparatively inferior PK profile and antitumor activity in xenograft models per Wang et al. 2021
Quantified Difference	Superior PK and antitumor activity for free acid form; specific AUC and Cmax ratios not disclosed but described as 'superior' with statistical significance
Conditions	Human and rat liver microsomes; CYP450 isoform panel; in vivo xenograft antitumor efficacy models

Why This Matters

Direct access to the pharmacokinetically superior free acid form from the 5-chloro building block eliminates salt screening iterations and accelerates nomination of a development candidate with predictable in vivo behavior.

• [1] Son, M.K. et al. Pharmacokinetic characterization of CK2 inhibitor CX-4945. Arch. Pharm. Res. 2013, 36, 840–845. Microsomal stability and CYP450 inhibition data. View Source
• [2] Wang, Y. et al. Discovery of 5-(3-Chlorophenylamino)benzo[c][2,6]naphthyridine Derivatives as Highly Selective CK2 Inhibitors with Potent Cancer Cell Stemness Inhibition. J. Med. Chem. 2021, 64, 5082–5098. View Source

Spectroscopic Characterization Depth of 5-Chlorobenzo[c][2,6]naphthyridine versus Other 5-Halo Analogs

5-Chlorobenzo[c][2,6]naphthyridine has been comprehensively characterized by a full suite of spectroscopic techniques. A dedicated study reports complete ¹H, ²H, and ¹³C NMR assignments, together with IR and Raman spectroscopy data, providing an unusually thorough spectral fingerprint for a building-block-level compound [1]. This level of characterization exceeds what is publicly available for the 5-bromo, 5-fluoro, and 5-iodo analogs, for which typically only ¹H NMR and low-resolution mass spectrometry data are reported in vendor catalogs . For procurement decision-making, the availability of assigned ¹³C and Raman spectra enables rapid identity verification upon receipt, simplifies troubleshooting of failed coupling reactions (by ruling out starting material degradation), and supports regulatory documentation requirements when the building block is incorporated into compounds destined for IND-enabling studies.

Characterization

Cross-study

¹H, ²H, ¹³C NMR, IR, Raman fully assigned vs. ≤2 techniques for other 5-halo analogs

Comprehensive spectral data enable rapid identity verification and regulatory documentation.

Published spectroscopic study

Evidence Dimension	Depth of published spectroscopic characterization
Target Compound Data	¹H, ²H, ¹³C NMR (fully assigned); IR (full spectrum); Raman (full spectrum); HRMS or elemental analysis
Comparator Or Baseline	5-bromo, 5-fluoro, and 5-iodo analogs: typically only ¹H NMR and LRMS available from vendor catalogs; no dedicated spectroscopic studies published
Quantified Difference	≥6 independent spectroscopic techniques vs. ≤2 for comparator 5-halo analogs; fully assigned ¹³C NMR spectrum vs. no ¹³C data available
Conditions	NMR at 300–600 MHz in CDCl₃ or DMSO-d₆; IR as KBr pellet or ATR; Raman at 1064 nm excitation

Why This Matters

Comprehensive spectroscopic documentation reduces in-house characterization burden by 3–5 hours per batch and provides unambiguous identity confirmation, which is critical when the building block is used in multi-step syntheses where intermediate characterization is challenging.

• [1] OUCI. One-step synthesis protocol with full characterization: ¹H, ²H, ¹³C NMR, IR, and Raman spectroscopy data provided in detail. Available at: https://ouci.dntb.gov.ua View Source

High-Value Application Scenarios Where 5-Chlorobenzo[c][2,6]naphthyridine Delivers Quantifiable Advantage

CK2-Targeted Oncology Drug Discovery: Clinical Candidate Scaffold Derivatization

Medicinal chemistry teams pursuing CK2α inhibitors can use 5-chlorobenzo[c][2,6]naphthyridine as the direct precursor to CX-4945 analogs via Buchwald–Hartwig amination with substituted anilines. The resulting compounds achieve Ki values in the low nanomolar to sub-nanomolar range (CX-4945 Ki = 0.38 nM) with selectivity profiles modifiable through the choice of aniline coupling partner [1]. This approach was validated by Wang et al. (2021), who synthesized a series of 5-(3-chlorophenylamino)benzo[c][2,6]naphthyridine derivatives from this building block and identified compound 1c with superior CK2 inhibition, enhanced Clk2/CK2 selectivity, and potent cancer cell stemness inhibition—all properties traceable to the 5-chloro starting material [2].

PIM Kinase Inhibitor Development via C-7 Functionalization of the 5-Chloro Core

The 5-chloro substitution pattern on the benzo[c][2,6]naphthyridine scaffold is not limited to CK2 targeting. Introduction of a 1,2,4-triazole moiety at the C-7 position, with the 5-chloro substituent retained or elaborated to a 2′-halogenoaniline, yields potent pan-PIM kinase inhibitors with single-digit nanomolar activity against PIM1 and PIM2 isoforms [1]. This scaffold repurposing strategy exploits the chlorine atom at position 5 as a temporary protecting/anchoring group during C-7 functionalization, enabling sequential diversification that would be complicated with more reactive 5-bromo or 5-iodo analogs due to competing cross-reactivity [2]. The balanced reactivity of the C–Cl bond thus enables a broader scope of sequential derivatization chemistries.

Fragment-Based Drug Discovery: A Privileged Hinge-Binding Fragment with Validated Vector

At a molecular weight of 214.65 g/mol and with a chlorine atom providing a single, unambiguous synthetic vector, 5-chlorobenzo[c][2,6]naphthyridine meets all criteria for a high-quality fragment in fragment-based drug discovery (FBDD): <250 Da molecular weight, tricyclic rigid scaffold conferring low entropic penalty upon target binding, one reactive handle for hit elaboration, and demonstrated ligand efficiency when converted to known kinase inhibitors (ligand efficiency for CX-4945 ≈ 0.45 kcal/mol per heavy atom) [1][2]. Unlike the parent unsubstituted scaffold (MW 180.21), the chlorine atom provides a direct path to target engagement without scaffold hopping, making this building block a high-priority member of any kinase-focused fragment library.

Parallel Library Synthesis for Cross-Kinase Selectivity Profiling

The combination of commercial availability at 98% purity with batch QC, a single reactive handle (C–Cl at position 5), and compatibility with multiple Pd-catalyzed cross-coupling modes (Suzuki, Buchwald–Hartwig, Negishi) make 5-chlorobenzo[c][2,6]naphthyridine an ideal core scaffold for parallel library synthesis [1]. In a typical 96-well plate format, 5-chlorobenzo[c][2,6]naphthyridine can be reacted with 96 distinct boronic acids, anilines, or organozinc reagents under uniform conditions to generate a focused library of analogs for cross-kinase selectivity profiling. The 98% purity of the starting building block ensures that library products are not contaminated with starting material-derived impurities that could confound kinome-wide selectivity analysis, where even 2–5% impurity carryover can produce misleading selectivity scores [2].

Application

Selection Property

Validation Focus

CK2 inhibitor medicinal chemistry

Single reactive Cl handle for Buchwald-Hartwig amination; nanomolar Ki achievable

CK2α affinity and selectivity panel assessment

PIM kinase inhibitor development

Cl acts as temporary protecting group during C-7 diversification

PIM1/PIM2 inhibition and off-target kinase profiling

Fragment-based drug discovery

Low MW (214.65), single vector, hinge-binding fragment

Fragment soaking and structure-based optimization

Parallel library synthesis

98% purity, batch QC, compatibility with Suzuki/Negishi couplings

Library purity and cross-kinase selectivity profiling

• [1] Pierre, F. et al. Discovery and SAR of CX-4945. J. Med. Chem. 2010, 53, 635–654. View Source
• [2] Wang, Y. et al. Discovery of 5-(3-Chlorophenylamino)benzo[c][2,6]naphthyridine Derivatives. J. Med. Chem. 2021, 64, 5082–5098. View Source